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Compound of Interest

Compound Name: NICKEL CARBIDE

CAS No.: 12710-36-0

Cat. No.: B1175060

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selective hydrogenation of nitriles to primary amines is a cornerstone of modern organic

synthesis, providing critical building blocks for pharmaceuticals, agrochemicals, and fine

chemicals.[1] While various transition metal catalysts have been employed, achieving high

selectivity for the desired primary amine without the formation of secondary or tertiary amine

byproducts remains a significant challenge.[1] Recent advancements in materials science have

introduced nickel carbide (Ni3C) nanoparticles as a highly effective and selective catalyst for

this transformation, offering a cost-effective alternative to precious metal catalysts.[2][3]

Nickel carbide catalysts, particularly when supported on materials like aluminum oxide (nano-

Ni3C/Al2O3), have demonstrated exceptional activity and selectivity in the hydrogenation of a

wide array of aromatic and aliphatic nitriles.[2][4] These catalysts can operate under mild

conditions, in some cases even at atmospheric hydrogen pressure, and exhibit excellent

reusability.[2][3] The unique electronic properties of nickel carbide are believed to contribute to

its enhanced catalytic performance compared to traditional nickel nanoparticle catalysts.[2][4]

Density functional theory (DFT) calculations suggest that the Ni3C surface promotes the
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heterolytic dissociation of H2, forming polar hydrogen species that are highly effective for the

reduction of the nitrile group.[2][3]

Key Advantages of Nickel Carbide Catalysts:
High Selectivity: Effectively minimizes the formation of secondary and tertiary amine

byproducts.

High Activity: Demonstrates superior performance compared to conventional nickel

nanoparticle catalysts.[2]

Broad Substrate Scope: Applicable to a diverse range of aromatic, heteroaromatic, and

aliphatic nitriles.[2][4]

Mild Reaction Conditions: Enables reactions at lower temperatures and pressures,

enhancing safety and energy efficiency.[3]

Cost-Effectiveness: Provides a non-noble metal alternative to expensive catalysts like

palladium and ruthenium.[2]

Reusability: The catalyst can be recovered and reused multiple times with minimal loss of

activity.[2][4]

Experimental Protocols
Protocol 1: Preparation of Alumina-Supported Nickel
Carbide Nanoparticle Catalyst (nano-Ni3C/Al2O3)
This protocol is adapted from the synthesis of well-defined nanocrystalline Ni3C supported on

aluminum oxide.[2]

Materials:

Nanocrystalline Ni3C (nano-Ni3C)

γ-Al2O3

n-hexane
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Procedure:

Disperse 0.04 g of nano-Ni3C in 30 mL of n-hexane.

Add 0.7 g of γ-Al2O3 to the dispersion.

Stir the mixture for 5 hours at 25 °C.

Remove the solvent in vacuo and dry the resulting powder overnight at 25 °C.

The obtained gray powder is the nano-Ni3C/Al2O3 catalyst, which can be stored in air at 25

°C.

Protocol 2: General Procedure for Selective
Hydrogenation of Nitriles
This protocol outlines the general conditions for the selective hydrogenation of nitriles to

primary amines using the prepared nano-Ni3C/Al2O3 catalyst.[2][4]

Materials:

Nitrile substrate

nano-Ni3C/Al2O3 catalyst

2-propanol

25% aqueous ammonia (NH3 aq.)

Hydrogen (H2) gas

Autoclave or a suitable high-pressure reactor

Procedure:

To a reaction vessel, add the nitrile substrate (0.5 mmol), nano-Ni3C/Al2O3 (0.058 g,

corresponding to 10 mol% Ni), 2-propanol (3 mL), and 25% NH3 aq. (1.2 mL).
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Seal the vessel and purge with H2 gas.

Pressurize the reactor with H2 to the desired pressure (e.g., 1 bar or 10 bar).

Heat the reaction mixture to the specified temperature (e.g., 130 °C) and stir for the required

time (e.g., 40 minutes to 90 minutes).

After the reaction is complete, cool the reactor to room temperature and carefully vent the H2

gas.

The product can be isolated and purified using standard laboratory techniques.

Data Presentation
Table 1: Comparison of Catalytic Activity for the
Hydrogenation of Benzonitrile (1a)

Catalyst
Reaction
Conditions

Yield of
Benzylamine
(2a) (%)

TON [a] Reference

nano-

Ni3C/Al2O3

10 mol% Ni, 2-

propanol, NH3

aq., 10 bar H2,

130°C, 90 min

99 9.9 [2]

Ni NPs/Al2O3

10 mol% Ni, 2-

propanol, NH3

aq., 10 bar H2,

130°C, 90 min

16 1.6 [2]

[a] TON (Turnover Number) = moles of product / moles of catalyst.

Table 2: Substrate Scope for the Hydrogenation of
Various Nitriles using nano-Ni3C/Al2O3

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://ir.library.osaka-u.ac.jp/repo/ouka/all/95263/ChemEurJ_30_13_e202303573.pdf
https://ir.library.osaka-u.ac.jp/repo/ouka/all/95263/ChemEurJ_30_13_e202303573.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Product
H2
Pressure
(bar)

Time (h)
Temperatur
e (°C)

Yield (%)

Benzonitrile Benzylamine 1 6 130 95

4-

Methoxybenz

onitrile

4-

Methoxybenz

ylamine

1 3 130 92

4-

Chlorobenzo

nitrile

4-

Chlorobenzyl

amine

40 6 130 85

1,4-

Dicyanobenz

ene

1,4-

Bis(aminomet

hyl)benzene

40 12 150 79[4]

Adiponitrile

1,6-

Hexanediami

ne

40 12 150 88

Data extracted from supplementary information of cited literature where available.[2][4]

Visualizations
Experimental Workflow for Nitrile Hydrogenation
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Caption: Workflow for catalyst preparation and nitrile hydrogenation.
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Logical Relationship in Selective Hydrogenation
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Caption: Proposed mechanism and selectivity of Ni3C catalysts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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